Cas no 97872-07-6 (2-[5-(butan-2-yl)-1,2-benzoxazol-3-yl]-N-(2-phenylpropan-2-yl)acetamide)

2-[5-(butan-2-yl)-1,2-benzoxazol-3-yl]-N-(2-phenylpropan-2-yl)acetamide structure
97872-07-6 structure
Product name:2-[5-(butan-2-yl)-1,2-benzoxazol-3-yl]-N-(2-phenylpropan-2-yl)acetamide
CAS No:97872-07-6
MF:C22H26N2O2
MW:350.454045772552
CID:1989912
PubChem ID:176669

2-[5-(butan-2-yl)-1,2-benzoxazol-3-yl]-N-(2-phenylpropan-2-yl)acetamide Chemical and Physical Properties

Names and Identifiers

    • 2-[5-(butan-2-yl)-1,2-benzoxazol-3-yl]-N-(2-phenylpropan-2-yl)acetamide
    • 2-(5-butan-2-yl-1,2-benzoxazol-3-yl)-N-(2-phenylpropan-2-yl)acetamide
    • 2-(5-Butan-2-ylbenzo(d)isoxazol-3-yl)-N-(2-phenylpropan-2-yl)acetamide
    • 2-[5-(Butan-2-yl)-1,2-benzoxazol-3-yl]-N-(2-phenylpropan-2-yl)ethanimidic acid
    • DTXSID80913604
    • 97872-07-6
    • Inchi: InChI=1S/C22H26N2O2/c1-5-15(2)16-11-12-20-18(13-16)19(24-26-20)14-21(25)23-22(3,4)17-9-7-6-8-10-17/h6-13,15H,5,14H2,1-4H3,(H,23,25)
    • InChI Key: YIBFKOJICXAYPD-UHFFFAOYSA-N
    • SMILES: CCC(C)C1=CC2=C(C=C1)ON=C2CC(=O)NC(C)(C)C3=CC=CC=C3

Computed Properties

  • Exact Mass: 350.199
  • Monoisotopic Mass: 350.199
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 6
  • Complexity: 473
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 55.1Ų
  • XLogP3: 4.7

Experimental Properties

  • Density: 1.109
  • Boiling Point: 554.5°C at 760 mmHg
  • Flash Point: 289.1°C
  • Refractive Index: 1.575

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